Cas no 139-86-6 (.β.-2-thienylalanine)

• Product Name: .β.-2-thienylalanine
• CAS No: 139-86-6
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 1281606
• PubChem ID: 91444
• Update Time: 2025-04-20

.β.-2-thienylalanine Chemical and Physical Properties

Names and Identifiers

• .β.-2-thienylalanine
• 2-thienylalanine
• 2-thiophenealanine
• 3-(2-thienyl)alanine
• B-(2-THIENYL)-D-ALANINE
• Β-(2-THIENYL)-D-ALANINE
• α-Amino-2-thiophenepropionic acid
• alpha-amino-2-thiophenepropanoicaci
• alpha-amino-2-thiophenepropionicaci
• alpha-amino-2-thiophenepropanoicacid
• (S)-α-Amino-2-thiophenepropanoic acid
• beta-(2-Thienyl)-D-alanine
• .beta.-2-Thieny-dl-alanine
• SY035273
• H-Beta-(2-Thienyl)-Dl-Ala-Oh
• 2-aMino-3-(thien-2-yl)propanoic acid
• A920255
• beta-2-Thienyl-DL-alanine
• beta-(2-THIENYL)-DL-ALANINE
• H--(2-Thienyl)-DL-Ala-OH
• 2-Thiophenepropanoic acid, .alpha.-amino-
• 6ZK0RDK1XB
• Thienylalanine
• AKOS000180445
• beta-2-thienylalanine
• 2-Thiophenepropanoic acid, alpha-amino-, (+/-)-
• NSC 754
• MFCD00064335
• HY-W141842
• AS-12162
• 3-(2-thienyl)-d,l -alanine
• ALBB-023583
• alpha-Amino-2-thiophenepropanoic acid
• 3-(2-Thienyl)-dl-alanine
• EINECS 205-378-2
• NS00041625
• 2-THIOPHENEPROPANOIC ACID, .ALPHA.-AMINO-, (+/-)-
• AM83778
• MFCD00005459
• EN300-95840
• Q4897173
• SY035318
• beta-thienyl-D,L-alanine
• DTXSID10862813
• 3-(2-Thienyl)dL-alanine
• 2-Thiophenepropionic acid, .alpha.-amino-
• 2-Thiophenepropionic acid, alpha-amino-
• NSC754
• 2-amino-3-(2-thienyl)propanoic acid
• X 151
• 2-Amino-3-(thiophen-2-yl)propanoicacid
• H-beta-(2-Thienyl)-D-Ala-OH
• 2-Amino-3-(2-thienyl)propionic acid
• .beta.-2-Thienylalanine
• 2-Thiophenepropanoic acid, alpha-amino-
• 22574-47-6
• 2021-58-1
• AKOS016843095
• h-3-dl-ala(2-thienyl)-oh
• UNII-6ZK0RDK1XB
• 2-amino-3-thiophen-2-yl-propionic acid
• EINECS 217-967-1
• 2-Amino-3-(thiophen-2-yl)propanoic acid
• .BETA.-2-THIENYL-DL-ALANINE
• T-3500
• NSC-754
• beta-2-dl-Thienylalanine
• SCHEMBL43293
• CS-0201638
• 2-amino-3-thiophen-2-ylpropanoic acid
• BCP11711
• A50245
• 3-(2-Thienyl)alanine #
• DB-054199
• DB-045130
• MFCD00077166
• F0918-0381
• 3-(2-Thienyl)-DL-alanine, >=98%
• dl-2-.beta.-Thienyl-.alpha.-alanine
• 3-(2-thienyl)-D,L-alanine
• DL-3-(2-THIENYL)ALANINE
• 2-Thiophenepropanoic acid, .alpha.-amino-, (.+/-.)-
• 139-86-6
• 3-(2-Thienyl)-DL-alanine, purum, >=98.0% (NT)

• Inchi： 1S/C7H9NO2S/c8-6(7(9)10)4-5-2-1-3-11-5/h1-3,6H,4,8H2,(H,9,10)
• InChI Key： WTOFYLAWDLQMBZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C(=O)O)N

Computed Properties

• Exact Mass: 171.03547
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.2495 (rough estimate)
• Boiling Point: 105.25°C (rough estimate)
• Refractive Index: 1.6100 (estimate)
• PSA: 49.33
• LogP: 1.40280

.β.-2-thienylalanine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：XN0290000
• Hazardous Material Identification：